Cas no 5420-57-5 (1-phenyl-2-(4-propoxyphenoxy)ethanone)
5420-57-5 structure
Product Name:1-phenyl-2-(4-propoxyphenoxy)ethanone
CAS No:5420-57-5
MF:C17H18O3
MW:270.323025226593
CID:940069
PubChem ID:222172
Update Time:2025-04-19
1-phenyl-2-(4-propoxyphenoxy)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-2-(4-propoxyphenoxy)ethanone
- 1-Phenyl-2-(4-propoxy-phenoxy)-aethanon
- 1-phenyl-2-(4-propoxy-phenoxy)-ethanone
- AC1L5BER
- AC1Q5F6W
- AG-J-85430
- AR-1C5201
- CTK4J9977
- NSC7588
- AKOS008902122
- DTXSID30278477
- 5420-57-5
- NSC-7588
-
- Inchi: 1S/C17H18O3/c1-2-12-19-15-8-10-16(11-9-15)20-13-17(18)14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
- InChI Key: WDGAPNPHHJGVRF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCC(C1C=CC=CC=1)=O)CCC
Computed Properties
- Exact Mass: 270.12564
- Monoisotopic Mass: 270.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.097
- Boiling Point: 425.2°C at 760 mmHg
- Flash Point: 202.8°C
- Refractive Index: 1.549
- PSA: 35.53
- LogP: 3.73710
1-phenyl-2-(4-propoxyphenoxy)ethanone Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5420-57-5 (1-phenyl-2-(4-propoxyphenoxy)ethanone) Related Products
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